Cas no 92712-47-5 (1H-Tetrazole, 5-heptyl-)

• Product Name: 1H-Tetrazole, 5-heptyl-
• CAS No: 92712-47-5
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 753058
• PubChem ID: 11019267
• Update Time: 2025-04-19

1H-Tetrazole, 5-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-heptyl-
• 5-heptyl-2H-tetrazole
• DTXSID30452058
• SCHEMBL948404
• SCHEMBL23988729
• 92712-47-5

• Inchi： 1S/C8H16N4/c1-2-3-4-5-6-7-8-9-11-12-10-8/h2-7H2,1H3,(H,9,10,11,12)
• InChI Key： YQMOOZYBLZGKRU-UHFFFAOYSA-N
• SMILES： N1=C(CCCCCCC)N=NN1

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles